Cas no 1448123-72-5 (methyl 2-{N-methyl5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-amido}benzoate)

• Product Name: methyl 2-{N-methyl5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-amido}benzoate
• CAS No: 1448123-72-5
• MF: C₁₆H₁₇N₃O₄
• MW: 315.323883771896
• CID: 6543282
• PubChem ID: 71789313
• Update Time: 2025-07-01

methyl 2-{N-methyl5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-amido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{N-methyl5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-amido}benzoate
• methyl 2-(N-methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamido)benzoate
• F6211-0158
• METHYL 2-{N-METHYL5H,6H,7H-PYRAZOLO[3,2-B][1,3]OXAZINE-2-AMIDO}BENZOATE
• methyl 2-[6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carbonyl(methyl)amino]benzoate
• VU0537071-1
• AKOS024539118
• 1448123-72-5

• Inchi： 1S/C16H17N3O4/c1-18(13-7-4-3-6-11(13)16(21)22-2)15(20)12-10-14-19(17-12)8-5-9-23-14/h3-4,6-7,10H,5,8-9H2,1-2H3
• InChI Key： LNBONWPLDKGXOT-UHFFFAOYSA-N
• SMILES： O1C2=CC(C(N(C)C3C=CC=CC=3C(=O)OC)=O)=NN2CCC1

Computed Properties

• Exact Mass: 315.12190603g/mol
• Monoisotopic Mass: 315.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on methyl 2-{N-methyl5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-amido}benzoate

Methyl 2-{N-methyl5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-amido}benzoate: A Comprehensive Overview

The compound with CAS No. 1448123-72-5, commonly referred to as methyl 2-{N-methyl5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-amido}benzoate, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science. In this article, we will delve into the structural properties, synthesis methods, biological activities, and recent advancements related to this compound.

Methyl 2-{N-methyl5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-amido}benzoate is characterized by its complex molecular structure, which includes a benzoate moiety linked to a pyrazolo[oxazine] ring system. The presence of the pyrazolo[oxazine] group introduces unique electronic and steric properties to the molecule. This structural complexity makes it an intriguing subject for both academic research and industrial applications. Recent studies have highlighted its potential as a precursor for advanced materials and as a building block in medicinal chemistry.

The synthesis of methyl 2-{N-methyl5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-amido}benzoate involves a multi-step process that typically begins with the preparation of the pyrazolo[oxazine] core. Researchers have employed various strategies to optimize the synthesis pathway, including microwave-assisted synthesis and catalytic methods. These advancements have significantly improved the yield and purity of the compound while reducing production costs. The latest research in this area has focused on green chemistry approaches to minimize environmental impact during the synthesis process.

One of the most notable aspects of this compound is its biological activity. Studies conducted in vitro have demonstrated that methyl 2-{N-methyl5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-amido}benzoate exhibits potent inhibitory effects against certain enzymes associated with neurodegenerative diseases. This finding has sparked interest in exploring its potential as a lead compound for drug development targeting conditions such as Alzheimer's disease and Parkinson's disease. Additionally, preliminary results from animal studies suggest that the compound may possess anti-inflammatory properties.

In terms of physical properties, methyl 2-{N-methyl5H,6H,7H-pyrazolo3,bisoxazine-2-amido}benzoate has been shown to exhibit high thermal stability and excellent solubility in organic solvents. These characteristics make it suitable for use in high-performance materials such as polymers and coatings. Recent breakthroughs in polymer chemistry have leveraged this compound's properties to develop advanced materials with enhanced mechanical strength and durability.

The application of methyl 2-{N-methyl5H,bis6H,bis7H-pyrazolo,bisoxazine- bisamido}bisbenzoate extends beyond traditional chemical industries. Its unique electronic properties have made it a valuable component in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are actively exploring its potential as a dopant material to improve device efficiency and longevity.

Looking ahead, the future of methyl 2-{N-methyl5,H6,H7,H-pyrazolo,bisoxazine,bisamido}bisbenzoate appears bright with ongoing research aimed at expanding its applications across multiple domains. Collaborative efforts between academic institutions and industry leaders are expected to accelerate the development of innovative products based on this compound.

In conclusion, methyl 2-{N-methyl5,H6,H7,H-pyrazolo,bisoxazine,bisamido}bisbenzoate stands out as a versatile compound with immense potential in drug discovery and materials science. Its unique structural features combined with promising biological activities position it as a key player in advancing modern chemistry.